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Compound of Interest

Compound Name: (Bromomethyl)germane

Cat. No.: B15476922

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (bromomethyl)germane and its widely-used
silicon analog, (bromomethyl)trimethylsilane. The focus is on their respective chemical
properties and performance in synthetic applications, supported by available data. These
reagents are valuable sources for the nucleophilic (R)3M-CH2- synthon, finding utility in a
range of transformations including olefination and cross-coupling reactions.

The fundamental difference between these compounds lies in the nature of the Carbon-metal
bond (C-Ge vs. C-Si). The Carbon-Germanium bond is significantly weaker and longer than the
Carbon-Silicon bond, a distinction that governs their relative reactivity, stability, and utility in
organic synthesis.

Physical and Chemical Properties

A summary of the key physical and chemical properties of (bromomethyl)trimethylsilane and
the elemental bond properties for Carbon-Silicon and Carbon-Germanium is presented below.
Data for (oromomethyl)germane is less commonly reported, reflecting its more specialized
use compared to its silicon counterpart.
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(Bromomethyl)trim

(Bromomethyl)ger

Property . Reference
ethylsilane mane

Molecular Formula C4H11BrSi CH5BrGe N/A

CAS Number 18243-41-9[1][2] 103394-87-2 N/A

Molecular Weight 167.12 g/mol [2] 185.55 g/mol N/A
Colorless to almost

Appearance colorless clear N/A N/A
liquid[3]

- ) 1155 °C @ 742

Boiling Point N/A N/A

mmHg[1][2]
) 1.17 g/mL at 25 °C[1]

Density N/A N/A
[2]

Refractive Index n20/D 1.444[1][2] N/A N/A

Bond Property Silicon (Si) Germanium (Ge) Reference

C-M Bond Energy 318 kJ/mol 238 kJ/mol [4]

C-M Bond Length 185 pm 195 pm [4]

M-M Bond Energy 222 kJ/mol 188 kJ/mol [4]

C-Br Bond Energy 285 kJ/mol 285 kJ/mol (assumed)  [4]

The data clearly indicates that the C-Ge bond is substantially weaker than the C-Si bond, which

is the primary driver of the differences in their chemical behavior.[4]

Comparative Reactivity and Synthetic Utility

The synthetic applications of both reagents are largely defined by the polarity and strength of

the C-M bond. While (bromomethyl)trimethylsilane is a staple in organic synthesis|[3],

(bromomethyl)germane is a more specialized reagent, often employed where the unique

properties of the germyl group are required.

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/249777
https://www.sigmaaldrich.com/GT/en/product/aldrich/249777
https://www.sigmaaldrich.com/GT/en/product/aldrich/249777
https://wap.guidechem.com/encyclopedia/bromomethyl-trimethylsilane-dic19556.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/249777
https://www.sigmaaldrich.com/GT/en/product/aldrich/249777
https://www.sigmaaldrich.com/JP/ja/product/aldrich/249777
https://www.sigmaaldrich.com/GT/en/product/aldrich/249777
https://www.sigmaaldrich.com/JP/ja/product/aldrich/249777
https://www.sigmaaldrich.com/GT/en/product/aldrich/249777
https://www.wiredchemist.com/chemistry/data/bond_energies_lengths.html
https://www.wiredchemist.com/chemistry/data/bond_energies_lengths.html
https://www.wiredchemist.com/chemistry/data/bond_energies_lengths.html
https://www.wiredchemist.com/chemistry/data/bond_energies_lengths.html
https://www.wiredchemist.com/chemistry/data/bond_energies_lengths.html
https://wap.guidechem.com/encyclopedia/bromomethyl-trimethylsilane-dic19556.html
https://www.benchchem.com/product/b15476922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Nucleophilic Substitution and Grignard Reagent Formation:

Both compounds readily undergo nucleophilic substitution at the carbon atom, displacing the
bromide. They are also common precursors for the corresponding Grignard reagents,
(trimethylsilyl)methylmagnesium bromide and (trimethylgermyl)methylmagnesium bromide.
These Grignard reagents are powerful nucleophiles used to install the —-CH2M(CH3)3 group.

Peterson-Type Olefination:

A primary application for the silicon analog is in the Peterson olefination reaction, where the
corresponding Grignard reagent reacts with aldehydes and ketones to form [3-hydroxysilanes.
These intermediates can then be eliminated under acidic or basic conditions to yield alkenes.
The germanium analog is expected to undergo similar reactions, potentially with different
stereoselectivity or under milder conditions due to the weaker C-Ge bond.

Radical Reactions:

The lower C-Ge bond dissociation energy suggests that (boromomethyl)germane may be a
more facile precursor for the (CH3)3GeCH2- radical compared to its silicon counterpart. This
could make it a more effective reagent in radical-mediated transformations.

Key Experimental Differences
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Caption: Comparison of C-Si and C-Ge bond properties.
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Experimental Protocols

Detailed experimental protocols for (bromomethyl)germane are scarce in the literature,
underscoring its niche role. However, protocols for its silicon analog are well-established. The
following is a representative protocol for a Grignard formation and subsequent reaction, which
can serve as a starting point for investigations with the germanium analog, with the caveat that
reaction conditions may need to be adjusted.

Protocol: Synthesis of 2-phenylethyl(trimethylsilane) via Grignard Reaction
e Materials:

o (Bromomethyl)trimethylsilane

o Magnesium turnings

o Anhydrous diethyl ether

o Benzyl bromide

o lodine (crystal for initiation)

o Saturated aqueous ammonium chloride solution

o Anhydrous magnesium sulfate
e Procedure:

o Grignard Reagent Formation: A dry, three-necked flask equipped with a reflux condenser,
dropping funnel, and nitrogen inlet is charged with magnesium turnings (1.2 eq) and a
crystal of iodine. A solution of (bromomethyl)trimethylsilane (1.0 eq) in anhydrous diethyl
ether is added dropwise via the dropping funnel. The reaction is initiated with gentle
heating, and the addition rate is controlled to maintain a gentle reflux. After the addition is
complete, the mixture is refluxed for an additional 1 hour to ensure complete formation of
the Grignard reagent, (trimethylsilyl)ymethylmagnesium bromide.

o Reaction with Electrophile: The Grignard solution is cooled to 0 °C. A solution of benzyl
bromide (1.0 eq) in anhydrous diethyl ether is added dropwise. After the addition, the
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reaction mixture is allowed to warm to room temperature and stirred for 12 hours.

o Workup: The reaction is quenched by the slow addition of saturated agueous ammonium
chloride solution. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

o Purification: The crude product is purified by fractional distillation or column
chromatography to yield the desired 2-phenylethyl(trimethylsilane).
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Caption: General workflow for Grignard-mediated synthesis.

Conclusion

(Bromomethyl)trimethylsilane is a robust and versatile reagent for introducing the
trimethylsilylmethyl group in a wide array of synthetic contexts. Its stability and predictable
reactivity make it a go-to choice for standard applications like Peterson olefination.
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(Bromomethyl)germane, while less common, presents an intriguing alternative for
researchers. The weaker Carbon-Germanium bond suggests it may offer enhanced reactivity,
potentially enabling reactions under milder conditions or opening pathways not accessible with
the silicon analog, particularly in radical chemistry. However, its higher cost and more limited
commercial availability currently restrict its use to specialized applications where the unique
electronic and steric properties of the germylmethyl moiety are specifically desired. The choice
between these reagents is a classic trade-off between the well-established utility and stability of
the silicon compound and the potential for novel reactivity offered by its germanium
counterpart.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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